hydroxy(oxo)manganese;manganese
Description
Hydroxy(oxo)manganese; manganese, chemically recognized as trimanganese tetroxide (Mn₃O₄), is a mixed-valent manganese oxide comprising Mn²⁺ and Mn³⁺ ions in a 1:2 ratio. Its IUPAC nomenclature reflects the coexistence of oxide (O²⁻) and hydroxide (OH⁻) groups, though its primary structure is a tetragonal spinel lattice, where Mn²⁺ occupies tetrahedral sites and Mn³⁺ resides in octahedral coordination . This compound, also termed hausmannite, is synthesized via thermal decomposition of manganese(IV) oxide (MnO₂) or oxidation of manganese(II) oxide (MnO) under controlled conditions. Mn₃O₄ exhibits a density of 4.8 g/cm³ and is utilized in ceramics, pigments, and catalytic applications due to its redox-active nature .
Properties
Molecular Formula |
H2Mn3O4 |
|---|---|
Molecular Weight |
230.828 g/mol |
IUPAC Name |
hydroxy(oxo)manganese;manganese |
InChI |
InChI=1S/3Mn.2H2O.2O/h;;;2*1H2;;/q;2*+1;;;;/p-2 |
InChI Key |
AMWRITDGCCNYAT-UHFFFAOYSA-L |
Canonical SMILES |
O[Mn]=O.O[Mn]=O.[Mn] |
Origin of Product |
United States |
Chemical Reactions Analysis
hydroxy(oxo)manganese;manganese undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific solvents. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
hydroxy(oxo)manganese;manganese has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it has potential applications in drug development and as a tool for studying biological processes. In medicine, it may be explored for its therapeutic potential. In industry, it can be used in the production of various materials and chemicals.
Mechanism of Action
The mechanism of action of hydroxy(oxo)manganese;manganese involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity, leading to various biological outcomes.
Comparison with Similar Compounds
Comparison with Similar Compounds
Manganese(II) Oxide (MnO)
- Oxidation State : Mn²⁺.
- Structure : Cubic rock-salt lattice.
- Properties : Basic oxide; reacts with acids to form Mn²⁺ salts. Less redox-active compared to higher oxides.
- Applications : Precursor for ferrites, fertilizers, and glass additives.
- Contrast with Mn₃O₄: MnO lacks mixed-valent character and shows lower oxidative capacity.
Manganese(IV) Oxide (MnO₂)
- Oxidation State : Mn⁴⁺.
- Structure: Polymorphic (e.g., α-MnO₂, β-MnO₂, δ-MnO₂), featuring tunnel or layered frameworks.
- Properties : Strong oxidizing agent; insoluble in water but reacts under acidic conditions.
- Applications : Dry-cell batteries, water purification catalysts, and precursor for Mn₃O₄ synthesis .
- Contrast with Mn₃O₄: MnO₂ is a single-valent oxide (Mn⁴⁺) with higher oxidative power. Biogenic MnO₂ (e.g., δ-MnO₂) produced by microbes exhibits high surface reactivity and metal sequestration capabilities, differing from Mn₃O₄’s industrial uses .
Manganese(III) Oxyhydroxide (MnOOH)
- Oxidation State : Mn³⁺.
- Structure : Layered or chain-like arrangements with hydroxyl and oxide ligands.
- Properties: Intermediate in battery cathode reactions (e.g., alkaline batteries); converts to MnO₂ upon oxidation.
- Applications : Energy storage materials.
- Contrast with Mn₃O₄: MnOOH is a monovalent oxyhydroxide (Mn³⁺) with distinct electrochemical behavior, whereas Mn₃O₄’s mixed valency enables broader catalytic applications .
Manganese(V)-Oxo Porphyrin Complexes
- Oxidation State : Mn⁵⁺.
- Structure : Coordination complexes with porphyrin ligands and terminal oxo groups.
- Properties : High-valent oxidants; stable in organic solvents with base. Exhibit double-bond character in Mn=O bonds, as confirmed by resonance Raman and X-ray absorption spectroscopy .
- Contrast with Mn₃O₄ : These complexes are molecular species with tailored ligand environments, contrasting with Mn₃O₄’s solid-state lattice and broader industrial utility.
Data Table: Comparative Properties of Manganese Oxides and Related Compounds
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